Cas no 898792-57-9 (8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid)

• Product Name: 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid
• CAS No: 898792-57-9
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 874126
• PubChem ID: 24727096
• Update Time: 2025-06-25

8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID
• AKOS016022815
• 898792-57-9
• MS-21325
• MFCD02261049
• 8-(3,5-DIMETHOXYPHENYL)-8-OXOOCTANOICACID
• DTXSID80645478
• 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid

• MDL： MFCD02261049
• Inchi： 1S/C16H22O5/c1-20-13-9-12(10-14(11-13)21-2)15(17)7-5-3-4-6-8-16(18)19/h9-11H,3-8H2,1-2H3,(H,18,19)
• InChI Key： PGOVBLIIRCBJKE-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)OC)OC)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 294.14700
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 3.31170

Additional information on 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid

Introduction to 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic Acid (CAS No. 898792-57-9)

8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid, identified by the Chemical Abstracts Service registry number 898792-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, combines a phenolic moiety with a β-keto acid backbone, making it a versatile scaffold for medicinal chemistry applications. The presence of 3,5-dimethoxy substituents on the aromatic ring introduces hydrophobicity and electronic modulation, which are critical factors in determining its biological activity and interaction with biological targets.

The molecular structure of 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid consists of an octanoic acid chain terminated with a β-keto group, flanked by an aromatic ring substituted with two methoxy groups at the 3rd and 5th positions. This specific arrangement not only influences its physicochemical properties but also enhances its potential as a precursor in the synthesis of more complex pharmacophores. The compound’s solubility profile, melting point, and stability under various conditions are all attributes that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds that can modulate biological pathways associated with metabolic disorders, inflammation, and neurodegenerative diseases. The structural features of 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid suggest that it may possess inhibitory properties against certain enzymes or receptors involved in these pathologies. For instance, the β-keto group can serve as a hydrogen acceptor in Michael addition reactions, which is a common mechanism in drug design for targeting enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Additionally, the electron-rich aromatic ring can engage in π-stacking interactions or hydrogen bonding, further enhancing its binding affinity to protein targets.

One of the most compelling aspects of 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid is its potential role as an intermediate in the synthesis of more sophisticated molecules. Researchers have explored its utility in generating derivatives that exhibit enhanced pharmacological activity. For example, by modifying the length or nature of the alkyl chain or introducing additional functional groups into the aromatic ring, chemists can fine-tune the compound’s properties to achieve desired outcomes. Such modifications are crucial for optimizing drug candidates for clinical trials and ensuring their efficacy and safety profiles meet regulatory standards.

Recent studies have highlighted the importance of 3,5-dimethoxyphenyl scaffolds in medicinal chemistry due to their ability to interact with biological systems in multiple ways. These substituents not only influence electronic distribution but also contribute to steric hindrance around potential binding sites. This dual functionality makes 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid a promising candidate for further exploration in drug discovery programs aimed at treating conditions such as cardiovascular diseases or autoimmune disorders. The compound’s ability to cross biological membranes and reach intracellular targets also positions it as a viable candidate for developing novel therapeutic agents.

The synthesis of 8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by oxidation and reduction steps to introduce the necessary functional groups. Advances in catalytic methods have enabled more efficient production processes, reducing both reaction times and waste generation. These improvements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

In conclusion,8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid (CAS No. 898792-57-9) represents a significant advancement in pharmaceutical research due to its unique structural properties and potential biological activities. Its role as a versatile intermediate and precursor for more complex molecules underscores its importance in drug discovery efforts. As research continues to uncover new applications for this compound,8-(3,5-Dimethoxyphenyl)-8-oxooctanoic acid is poised to play a critical role in developing next-generation therapeutics that address unmet medical needs.